Cas no 933842-48-9 (2-[(1-methylpiperidin-3-yl)oxy]acetic acid)

2-[(1-Methylpiperidin-3-yl)oxy]acetic acid is a versatile synthetic intermediate with applications in pharmaceutical and agrochemical research. Its structure combines a piperidine moiety with an acetic acid functional group, offering reactivity for further derivatization. The compound's key advantages include its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting drugs due to the 1-methylpiperidine scaffold. The acetic acid group enhances solubility and facilitates conjugation, making it suitable for coupling reactions. Its stability under standard conditions ensures reliable handling in synthetic workflows. This compound is particularly valuable for medicinal chemistry applications where structural diversity and functional group compatibility are critical.
2-[(1-methylpiperidin-3-yl)oxy]acetic acid structure
933842-48-9 structure
Product Name:2-[(1-methylpiperidin-3-yl)oxy]acetic acid
CAS No:933842-48-9
MF:C8H15NO3
MW:173.209602594376
CID:2154996
Update Time:2025-06-07

2-[(1-methylpiperidin-3-yl)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-piperidin-3-yloxy)-acetic acid
    • 2-((1-Methylpiperidin-3-yl)oxy)acetic acid
    • 2-[(1-methylpiperidin-3-yl)oxy]acetic acid
    • (R)-2-((1-Methylpiperidin-3-yl)oxy)acetic acid
    • (S)-2-((1-Methylpiperidin-3-yl)oxy)acetic acid
    • (1-methylpiperidin-3-yloxy)acetic acid
    • AM101649
    • Inchi: 1S/C8H15NO3/c1-9-4-2-3-7(5-9)12-6-8(10)11/h7H,2-6H2,1H3,(H,10,11)
    • InChI Key: MAYLSTDSVPBFHK-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C1CN(C)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Topological Polar Surface Area: 49.8

2-[(1-methylpiperidin-3-yl)oxy]acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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